![molecular formula C15H16BrNO2 B2600120 2-{[(4-Bromo-2-methylphenyl)amino]methyl}-6-methoxyphenol CAS No. 883793-27-9](/img/structure/B2600120.png)
2-{[(4-Bromo-2-methylphenyl)amino]methyl}-6-methoxyphenol
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Description
2-{[(4-Bromo-2-methylphenyl)amino]methyl}-6-methoxyphenol, also known as 4-Bromo-2-methylphenyl, is a phenolic compound that has been extensively studied for its potential applications in the field of scientific research. It is a highly versatile compound that has been used in a range of applications, including synthesis, medicinal chemistry, and biochemistry.
Scientific Research Applications
Environmental Impact and Toxicology
Research on brominated phenols, such as 2,4,6-Tribromophenol, reveals its widespread production and environmental presence due to its use as an intermediate in the synthesis of brominated flame retardants, pesticides, and occurrence as a natural product in some aquatic organisms. The studies highlight significant gaps in knowledge regarding its toxicokinetics, toxicodynamics, and environmental degradation products, emphasizing the need for continued research in this area to understand its long-term environmental and health impacts (Koch & Sures, 2018).
Fluorescent Chemosensors
4-Methyl-2,6-diformylphenol (DFP) serves as a crucial fluorophoric platform for developing chemosensors detecting various analytes, including metal ions and anions. This area of research demonstrates the potential for structurally similar compounds to be utilized in the development of new sensing technologies for environmental monitoring and analytical chemistry applications (Roy, 2021).
Synthetic Methodologies
The synthesis and applications of brominated biphenyl compounds, such as 2-Fluoro-4-bromobiphenyl, have been explored for their relevance in pharmaceutical manufacturing, highlighting the importance of developing practical, scalable synthetic routes for complex brominated organic molecules (Qiu et al., 2009).
Mechanisms of Lignin Degradation
Studies on lignin model compounds, including those featuring methoxyphenol groups, provide insights into the mechanisms of lignin degradation. This research is crucial for understanding the conversion of lignin into valuable chemicals and fuels, demonstrating the relevance of methoxyphenol derivatives in renewable energy and material science research (Yokoyama, 2015).
properties
IUPAC Name |
2-[(4-bromo-2-methylanilino)methyl]-6-methoxyphenol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16BrNO2/c1-10-8-12(16)6-7-13(10)17-9-11-4-3-5-14(19-2)15(11)18/h3-8,17-18H,9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAOOCEJUOJNIKM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)Br)NCC2=C(C(=CC=C2)OC)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16BrNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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